Cas no 104647-41-8 (2-(2-carboxyphenylthio)-4-chlorobenzoic acid)
104647-41-8 structure
Product Name:2-(2-carboxyphenylthio)-4-chlorobenzoic acid
CAS No:104647-41-8
MF:C14H9ClO4S
MW:308.736861944199
CID:2150720
PubChem ID:13770735
Update Time:2025-04-21
2-(2-carboxyphenylthio)-4-chlorobenzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(2-carboxyphenylthio)-4-chlorobenzoic acid
- DB-363924
- BWUZXRHHXUXJEO-UHFFFAOYSA-N
- 104647-41-8
- SCHEMBL4436373
- 4-chloro-2,2'-thiodibenzoic acid
-
- Inchi: 1S/C14H9ClO4S/c15-8-5-6-10(14(18)19)12(7-8)20-11-4-2-1-3-9(11)13(16)17/h1-7H,(H,16,17)(H,18,19)
- InChI Key: BWUZXRHHXUXJEO-UHFFFAOYSA-N
- SMILES: ClC1C=CC(C(=O)O)=C(C=1)SC1C=CC=CC=1C(=O)O
Computed Properties
- Exact Mass: 307.9910076Da
- Monoisotopic Mass: 307.9910076Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 20
- Rotatable Bond Count: 4
- Complexity: 376
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 99.9Ų
2-(2-carboxyphenylthio)-4-chlorobenzoic acid Related Literature
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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